6-nitro-2,3,4,9-tetrahydro-1H-carbazole

• IUPAC Name: 6-nitro-2,3,4,9-tetrahydro-1H-carbazole
• InChI: InChI=1S/C12H12N2O2/c15-14(16)8-5-6-12-10(7-8)9-3-1-2-4-11(9)13-12/h5-7,13H,1-4H2
• InChI Key: IROFVXNXPDWNEU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(N2)C=CC(=C3)[N+](=O)[O-]
• Molecular Formula: C12H12N2O2
• DSSTOX Substance ID: DTXSID90293247
• Molecular Weight: 216.24 g/mol
• CAS No.: 50823-86-4

Description

6-nitro-2,3,4,9-tetrahydro-1H-carbazole is a synthetic compound that has been extensively studied for its potential applications in scientific research. It is a heterocyclic compound that contains a nitrogen atom in its ring structure. The compound has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Anticancer Activity

A study by Chaudhary and Chaudhary (2016) explored the anticancer potential of 2,3,4,9-tetrahydro-1H-carbazole derivatives. Novel derivatives were synthesized and tested for in vitro anticancer activity against A-549 cell line using MTT assay. Results indicated significant anticancer activity for specific derivatives at various concentrations, highlighting their potential in cancer therapy (Chaudhary & Chaudhary, 2016).

Nitration and Synthesis Processes

Research by Kyzioł and Daszkiewicz (1984) and Irgashev et al. (2017) delved into the nitration process of carbazole derivatives, including 6-nitro-2,3,4,9-tetrahydro-1H-carbazole. These studies contributed to the understanding of chemical behaviors and synthetic pathways for various nitro-substituted carbazole derivatives, crucial for developing new compounds with specific properties (Kyzioł & Daszkiewicz, 1984); (Irgashev et al., 2017).

Photosynthesis and Plant Growth Inhibitors

A 2020 study by Souza et al. synthesized indole derivatives, including this compound, and evaluated their potential as photosystem II (PSII) inhibitors. These compounds showed promise in disrupting plant development, indicating their potential use as herbicides (Souza et al., 2020).

Electrophilic Substitution in Antitumor Agents

Haider et al. (2014) investigated the electrophilic substitution of carbazole derivatives for the synthesis of antitumor agents. This study contributed to the development of novel compounds with potential therapeutic applications in cancer treatment (Haider et al., 2014).

Bacterial Transformation and Pharmacological Applications

Waldau et al. (2009) studied the bacterial transformation of 2,3,4,9-tetrahydro-1H-carbazole and its derivatives using Ralstonia sp. strain SBUG 290. This work demonstrated the biotransformation capabilities of specific bacterial strains and suggested potential pharmacological applications of these compounds, revealing the diverse possibilities of carbazole derivatives in biotechnology and medicine (Waldau et al., 2009).

Novel Scorpion-Like Carbazole Derivatives

Hu et al. (2018) synthesized a series of nitrophenyl substituted carbazole derivatives and investigated their photophysical properties. These compounds exhibited aggregation-induced emission properties, offering potential applications in optical materials and sensors (Hu et al., 2018).

Anti-HIV Activity

Saturnino et al. (2018) prepared chloro-1,4-dimethyl-9H-carbazoles with potential anti-HIV activity. This research contributed to the development of new therapeutic compounds for HIV treatment, emphasizing the versatility of carbazole derivatives in medicinal chemistry (Saturnino et al., 2018).

Future Directions

The recent increase in the interest by researchers toward tetrahydrocarbazole derivatives can be associated with the broad spectrum of biological activity observed among such compounds. They have exhibited antibacterial, antifungal, anticancer, hypoglycemic, and hypolipidemic activity. A promising route to the functionalization of position 1 in tetrahydrocarbazoles involves the respective tetrahydrocarbazolones that can be converted under mild conditions into various functionalized tetrahydrocarbazoles.

Mechanism of Action

Target of Action

Tetrahydrocarbazole derivatives have been associated with a broad spectrum of biological activity, including antibacterial, antifungal, anticancer, hypoglycemic, and hypolipidemic activity .

Mode of Action

It is known that the compound can undergo oxidation to form 2,3,4,9-tetrahydro-1h-carbazol-1-ones or 3,4,5,6-tetrahydro-1h-1-benzazonine-2,7-diones, depending on the nature of the selected oxidant .

Biochemical Pathways

The compound’s oxidation process has been studied, revealing that the reactive site of the substrate depends on the oxidant and the reaction conditions, resulting in the formation of divergent products .

Pharmacokinetics

The compound is known to be a solid at room temperature with a melting point of 171-176°c .

Result of Action

The compound’s potential biological activities suggest it may have diverse effects at the molecular and cellular levels .

Action Environment

The compound is known to be stable at room temperature .

Synthesis routes and methods

Procedure details

The mixture of p-nitrophenylhydrazine (12) (15.0 g, 97.9 mmol) and cyclohexanone (10.15 ml, 97.9 mmol) in acetic acid (45 ml) was heated and stirred for 20 minutes at 60° C. To the reaction mixture was added conc. hydrochloric acid (15 ml) and the resulting mixture was heated for 1.5 h at reflux. To the reaction mixture was added water (50 ml), heated for 10 minutes at reflux, and allowed to cool to room temperature. The precipitated crystal was filtered off, washed with water, and recrystallized from ethanol-water to give 6-nitrotetrahydrocarbazole (13) (17.0 g; yield 80%).